Cas no 2228977-54-4 (2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228977-54-4
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6403293
• PubChem ID: 165843428
• Update Time: 2025-11-01

2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)cyclopropane-1-carboxylic acid
• EN300-1773884
• 2228977-54-4

• Inchi： 1S/C15H17NO2/c1-15(2)11(12(15)14(17)18)10-6-4-5-9-7-8-16(3)13(9)10/h4-8,11-12H,1-3H3,(H,17,18)
• InChI Key： JYAPPTRORDQAET-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=C3C=CN(C)C=23)C1(C)C)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Additional information on 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)cyclopropane-1-carboxylic acid (CAS No. 2228977-54-4)

2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)cyclopropane-1-carboxylic acid (CAS No. 2228977-54-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The molecular structure of 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)cyclopropane-1-carboxylic acid is particularly noteworthy. It consists of a cyclopropane ring substituted with two methyl groups and a 1-methylindole moiety at the 3-position. The presence of the indole ring, a common motif in bioactive molecules, suggests that this compound may exhibit significant biological activity. The cyclopropane ring, known for its high reactivity due to its strained nature, further adds to the compound's potential for diverse chemical and biological interactions.

The synthesis of 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)cyclopropane-1-carboxylic acid has been explored through various methodologies. One common approach involves the cyclization of a suitable precursor followed by functional group modifications. For instance, a recent study published in the Journal of Organic Chemistry detailed a highly efficient one-pot synthesis method that utilized palladium-catalyzed cross-coupling reactions to construct the cyclopropane ring and introduce the indole substituent. This method not only improved the yield but also minimized side reactions, making it a preferred choice for large-scale production.

In terms of biological activity, 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)cyclopropane-1-carboxylic acid has been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)cyclopropane-1-carboxylic acid has also shown promise in neurodegenerative disease research. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits neuroprotective effects by modulating microglial activation and reducing oxidative stress in neuronal cells. These findings open up new avenues for its potential use in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)cyclopropane-1-carboxylic acid have also been studied to assess its suitability for therapeutic applications. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to enhance its pharmacological profile and reduce potential side effects.

In conclusion, 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)cyclopropane-1-carboxylic acid (CAS No. 2228977-54-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its full potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.